Cas no 24358-43-8 (1-(3-Chlorophenyl)ethylamine)

1-(3-Chlorophenyl)ethylamine structure
1-(3-Chlorophenyl)ethylamine structure
Product Name:1-(3-Chlorophenyl)ethylamine
CAS No:24358-43-8
MF:C8H10ClN
MW:155.624701023102
MDL:MFCD05215231
CID:851366
PubChem ID:5006170
Update Time:2024-10-30

1-(3-Chlorophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Chlorophenyl)ethanamine
    • 1-(3-Chlorophenyl)ethylamine
    • Benzenemethanamine, 3-chloro-a-methyl-
    • 1-(3-chlorophenyl)ethanamine(SALTDATA: FREE)
    • Benzenemethanamine, 3-chloro-alpha-methyl-
    • BS-13187
    • 1-(3-chloro-phenyl)-ethylamine
    • SB76582
    • DTXSID00407454
    • FT-0648149
    • SY027082
    • AKOS016340759
    • (rac)-1-(3-chlorophenyl)ethanamine
    • 1-(3-chloro phenyl)ethyl amine
    • SB75829
    • Z56347061
    • EN300-09769
    • MFCD06761823
    • 1-(3-chlorophenyl)ethan-1-amine
    • MFCD05215231
    • SY239977
    • SCHEMBL148751
    • SB76308
    • 1-(3-Chlorophenyl)ethanamine, AldrichCPR
    • AM100559
    • STK496057
    • MFCD06761822
    • FT-0664877
    • N10803
    • AKOS000117556
    • (R)-1-(3-chlorophenyl)ethan-1-amine
    • BB 0216577
    • SY258403
    • A18515
    • BBL017910
    • Benzenemethanamine, 3-chloro-.alpha.-methyl-
    • FT-0648198
    • 24358-43-8
    • DQEYVZASLGNODG-UHFFFAOYSA-N
    • SCHEMBL13666761
    • 4-(2-AMINOETHYL)BENZOICACIDHYDROCHLORIDE
    • CS-0197075
    • DB-017201
    • ALBB-002194
    • MDL: MFCD05215231
    • Inchi: 1S/C8H10ClN/c1-6(10)7-3-2-4-8(9)5-7/h2-6H,10H2,1H3
    • InChI Key: DQEYVZASLGNODG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(C)N

Computed Properties

  • Exact Mass: 155.0503
  • Monoisotopic Mass: 155.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Density: 1.122
  • Boiling Point: 215.8°C at 760 mmHg
  • Flash Point: 91.9°C
  • Refractive Index: 1.551
  • PSA: 26.02

1-(3-Chlorophenyl)ethylamine Security Information

  • Signal Word:warning
  • Hazard Statement: H303+H313+H333
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • HazardClass:IRRITANT

1-(3-Chlorophenyl)ethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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24358-43-8 95%
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$224.70 2023-09-02
Alichem
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$369.24 2023-09-02
Alichem
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$666.75 2023-09-02
TRC
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$178.00 2023-05-18
TRC
C378050-1g
1-(3-Chlorophenyl)ethylamine
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$ 1135.00 2022-04-01
abcr
AB267395-1 g
1-(3-Chlorophenyl)ethanamine, 95%; .
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1g
€190.70 2023-04-26
abcr
AB267395-5 g
1-(3-Chlorophenyl)ethanamine, 95%; .
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€506.50 2023-04-26
Apollo Scientific
OR951752-1g
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£110.00 2023-09-02
Apollo Scientific
OR951752-5g
1-(3-Chlorophenyl)ethanamine
24358-43-8 98%
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£186.00 2025-02-20
Apollo Scientific
OR951752-10g
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24358-43-8 98%
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£595.00 2023-09-02

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